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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B15603043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the synergistic effects of Isofistularin-3, a

marine-derived brominated alkaloid, when used in combination with chemotherapy agents.

While direct experimental data on Isofistularin-3 with conventional chemotherapy drugs is

limited, this guide presents the well-documented synergy with TRAIL (Tumor-Necrosis-Factor

Related Apoptosis Inducing Ligand) and draws comparisons with other DNA methyltransferase

1 (DNMT1) inhibitors to extrapolate potential synergistic activities with traditional

chemotherapeutics.

Isofistularin-3 and TRAIL: A Potent Synergistic
Combination
Isofistularin-3 has been identified as a novel inhibitor of DNMT1.[1] This epigenetic

modulation is a key mechanism behind its anticancer properties, which include inducing cell

cycle arrest and autophagy.[1] Notably, Isofistularin-3 exhibits a strong synergistic effect with

TRAIL in inducing apoptosis in lymphoma cell lines.[1]

Quantitative Analysis of Synergy
The synergistic effect of Isofistularin-3 and TRAIL has been quantified using the Combination

Index (CI), where a CI value less than 1 indicates synergy.
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Cell Line
Drug
Combinatio
n

Concentrati
on

Combinatio
n Index (CI)

Outcome Reference

RAJI

(Burkitt's

lymphoma)

Isofistularin-3

+ TRAIL

15 µM Iso-3 +

50 ng/ml

TRAIL

0.22
Strong

Synergism
[1]

U-937

(Histiocytic

lymphoma)

Isofistularin-3

+ TRAIL

15 µM Iso-3 +

5 ng/ml

TRAIL

0.21
Strong

Synergism
[1]

Mechanism of Synergistic Action
The combination of Isofistularin-3 and TRAIL leads to a significant increase in apoptosis in

cancer cells.[1] This is achieved through a multi-faceted mechanism initiated by the DNMT1

inhibitory activity of Isofistularin-3.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5029682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029682/
https://www.benchchem.com/product/b15603043?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029682/
https://www.benchchem.com/product/b15603043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isofistularin-3 Action

Cellular Effects

TRAIL Pathway

Isofistularin-3

DNMT1

inhibits

ER Stress

induces

Survivin Expression

reduces

FLIP_L Expression

decreases

DR5 Surface Expression

increases

Apoptosis

inhibits inhibition inhibits inhibition

DR5

sensitizes

TRAIL

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture & Treatment

Analysis

Cancer Cell Lines Drug Incubation (Single & Combination)

Cell Viability Assay (MTT)

Flow Cytometry (Apoptosis)

Western Blot (Protein Expression)

Synergy Calculation (CI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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